3-Aminobutyrate
Overview
Description
3-aminobutyrate is a branched-chain amino-acid anion that is the conjugate base of 3-aminobutyric acid, obtained by deprotonation of the carboxy group. It is a conjugate base of a 3-aminobutanoic acid and a 3-aminobutanoic acid zwitterion.
Scientific Research Applications
Neurological Applications of 3-Aminobutyrate
Neuroprotective Effects in Hypoglycemic Coma 3-Aminobutyrate demonstrates potential as a neuroprotective agent. A study revealed that d-3-hydroxybutyrate, a form of 3-Aminobutyrate, serves as an alternative energy substrate for the brain during hypoglycemia, especially in infancy. Treatment with this compound during hypoglycemic coma in rat pups showed clinical and EEG improvement, pointing towards its protective effects on the brain under severe metabolic stress (Schutz et al., 2011).
Cognitive Enhancement in Cerebral Disorders Piracetam, a derivative of gamma-aminobutyric acid, has shown promising results in improving cognitive deficits caused by chronic cerebral hypoperfusion in rats. This suggests that 3-Aminobutyrate derivatives can be beneficial in treating brain dysfunction and enhancing cognition and memory in conditions like cerebrovascular type dementia (He et al., 2008).
Metabolic Implications of 3-Aminobutyrate
Influence on Central and Peripheral Metabolism Research indicates significant central and peripheral metabolic changes induced by gamma-hydroxybutyrate (GHB), a substance related to 3-Aminobutyrate. These changes have important implications for the therapeutic use of GHB, suggesting that 3-Aminobutyrate might also influence metabolic pathways in significant ways (Luca et al., 2015).
Impact on Bone Metabolism and Muscle Mass 3-Hydroxy-3-methylbutyrate, a compound related to 3-Aminobutyrate, has been shown to positively influence bone metabolism and reduce osteopenia of the axial skeleton in pigs, indicating its potential in addressing skeletal system deficiencies (Tatara et al., 2008). Additionally, beta-hydroxy-beta-methylbutyrate, another related compound, has been found to contribute to the preservation of muscle mass in older adults, highlighting the potential of 3-Aminobutyrate in preventing muscle atrophy (Wu et al., 2015).
properties
Molecular Formula |
C4H8NO2- |
|---|---|
Molecular Weight |
102.11 g/mol |
IUPAC Name |
3-aminobutanoate |
InChI |
InChI=1S/C4H9NO2/c1-3(5)2-4(6)7/h3H,2,5H2,1H3,(H,6,7)/p-1 |
InChI Key |
OQEBBZSWEGYTPG-UHFFFAOYSA-M |
Canonical SMILES |
CC(CC(=O)[O-])N |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1S,4R,7E,11S)-4,8-dimethyl-12-methylidene-3,14-dioxatricyclo[9.3.0.02,4]tetradec-7-en-13-one](/img/structure/B1260640.png)
![sodium;(2Z)-2-[(3S,4R,5R,8R,10S,11S,13R,14R)-16-acetyloxy-3,11-dihydroxy-4,8,10,14-tetramethyl-2,3,4,5,6,7,9,11,12,13,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-ylidene]-6-methylhept-5-enoate](/img/structure/B1260643.png)
![Dipotassium 2-[[5-ethyl-3-[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl-1,3,4-thiadiazolin-2-ylidene]aminocarbonyl]-1-cyclopentenecarboxylate](/img/structure/B1260645.png)
![sodium;3-[4-[2-[[6-amino-9-[(2R,3R,4S,5S)-5-(ethylcarbamoyl)-3,4-dihydroxyoxolan-2-yl]purin-2-yl]amino]ethyl]phenyl]propanoate](/img/structure/B1260650.png)
![2-[4-[3-(2-Chlorophenothiazin-10-yl)propyl]piperazin-1-yl]ethanol;2-(4-hydroxy-3-phenylbenzoyl)benzoic acid](/img/structure/B1260655.png)
